molecular formula C8H10ClN3O B8699916 4-(2-Chloropyrimidin-5-yl)morpholine

4-(2-Chloropyrimidin-5-yl)morpholine

Cat. No.: B8699916
M. Wt: 199.64 g/mol
InChI Key: FQHIMFYOUFAXIY-UHFFFAOYSA-N
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Description

4-(2-Chloropyrimidin-5-yl)morpholine is a useful research compound. Its molecular formula is C8H10ClN3O and its molecular weight is 199.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H10ClN3O

Molecular Weight

199.64 g/mol

IUPAC Name

4-(2-chloropyrimidin-5-yl)morpholine

InChI

InChI=1S/C8H10ClN3O/c9-8-10-5-7(6-11-8)12-1-3-13-4-2-12/h5-6H,1-4H2

InChI Key

FQHIMFYOUFAXIY-UHFFFAOYSA-N

Canonical SMILES

C1COCCN1C2=CN=C(N=C2)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Phosphoryl chloride (16 ml) was added to a solution of 5-morpholin-4-yl-pyrimidin-2-ol hydrochloride (7.49 g) and diethylaniline (11 ml) in acetonitrile (150 ml) over 10 minutes and the mixture was heated to reflux for 7.5 hours. The reaction mixture was cooled to room temperature, and added to a mixture of a saturated sodium hydrogen carbonate aq. solution and chloroform. The organic layer was washed with a saturated brine, dried over magnesium sulfate and concentrated in vacuo. The resulting residue was purified by column chromatography (silica gel; hexane:ethyl acetate=4:1→1:1) to give the titled compound (4.6 g). MS (m/z): 200/202 [M+H]+.
Quantity
16 mL
Type
reactant
Reaction Step One
Name
5-morpholin-4-yl-pyrimidin-2-ol hydrochloride
Quantity
7.49 g
Type
reactant
Reaction Step One
Quantity
11 mL
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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